Cas no 64439-81-2 ((Inverted exclamation markA)-10-Hydroxycamptothecin)

(±)-10-Hydroxycamptothecin is a semi-synthetic derivative of camptothecin, a quinoline alkaloid with notable antitumor activity. As a topoisomerase I inhibitor, it induces DNA damage by stabilizing the topoisomerase I-DNA cleavable complex, leading to apoptosis in rapidly dividing cells. This compound exhibits enhanced solubility and stability compared to its parent molecule, improving its pharmacokinetic profile. It has demonstrated efficacy in preclinical studies against various solid tumors, including colorectal and ovarian cancers. Its mechanism of action and structural modifications make it a promising candidate for further oncological research and therapeutic development. Standard analytical methods, such as HPLC, ensure high purity and reproducibility for research applications.

(Inverted exclamation markA)-10-Hydroxycamptothecin structure

64439-81-2 structure

Product Name:(Inverted exclamation markA)-10-Hydroxycamptothecin

CAS No:64439-81-2

MF:C₂₀H₁₆N₂O₅

MW:364.351445198059

MDL:MFCD09027971

CID:58188

PubChem ID:4330531

Update Time:2025-05-28

(Inverted exclamation markA)-10-Hydroxycamptothecin Chemical and Physical Properties

Names and Identifiers

- (S)-10-HYDROXYCAMPTOTHECIN
- Hydroxy Camptothecine
- SN38
- CAMPTOTHECIN, 10-HYDROXY-
- CAMPTOTHECIN, 10-HYDROXY-, CAMPTOTHECA ACUMINATA
- HCPT
- HYDROXYCAMPTOTHECIN
- HYDROXYCAMPTOTHECIN, 10-
- 10Hydroxy camptothecin
- 7-Ethy Hydroxycamptothecin
- 10-HYDROXYCAMPTOTHECIN
- 7-ETHYL -10-HYDROXYCAMPTHOTECIN
- Garlic powder
- Garlic powder。
- (+/-)-4-Ethyl-4,9-dihydroxy-1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- hydroxy-camptothecine
- PubChem13091
- Neuro_000051
- BCP10548
- CH0081
- INB0000290
- EBD2201338
- AK325971
- SY010687
- TL8000524
- N1591
- 1H-Pyrano[3',4':6,7
- (Inverted exclamation markA)-10-Hydroxycamptothecin
- (±)-10-Hydroxycamptothecin
- FT-0689364
- HY-N0275
- 4-Ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- DTXSID501125515
- 10-Hydroxyl-20(S)-Camptothecin
- 19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
- SY311865
- SCHEMBL9384413
- FT-0607192
- (+/-)-10-Hydroxycamptothecin
- AKOS015901897
- CS-0008775
- 19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0(2),(1)(1).0?,?.0(1)?,(2)?]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- (+/-)-10-HCPT
- ( inverted exclamation markA)-10-Hydroxycamptothecin
- 64439-81-2
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4,9-dihydroxy-, (A+/-)-
- 10-Hydroxycampothecin
- CHEMBL90124
- MFCD09027971
- AS-74592
- 4-Ethyl-4,9-dihydroxy-1H-pyrano[3a(2),4a(2):6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- STL565783
- MDL： MFCD09027971
- Inchi： 1S/C20H16N2O5/c1-2-20(26)14-7-16-17-11(5-10-6-12(23)3-4-15(10)21-17)8-22(16)18(24)13(14)9-27-19(20)25/h3-7,23,26H,2,8-9H2,1H3
- InChI Key： HAWSQZCWOQZXHI-UHFFFAOYSA-N
- SMILES： O1C(C(CC)(C2C=C3C4C(=CC5C=C(C=CC=5N=4)O)CN3C(C=2C1)=O)O)=O

Computed Properties

Exact Mass: 364.10600
Monoisotopic Mass: 364.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 1
Complexity: 774
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.6
Topological Polar Surface Area: 100

Experimental Properties

Color/Form: Yellow powder
Density: 1.60
Melting Point: 230-237 ºC
Boiling Point: 820.7±65.0 °C at 760 mmHg
Flash Point: 450.1±34.3 °C
Refractive Index: 1.776
Solubility: 生物体外In Vitro:DMSO溶解度≥ 37.5 mg/mL(102.92 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
PSA: 101.65000
LogP: 1.78520
Solubility: Not determined

(Inverted exclamation markA)-10-Hydroxycamptothecin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26-S36
RTECS：UQ0491000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Please store the product under the recommended condition sin the description

(Inverted exclamation markA)-10-Hydroxycamptothecin Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(Inverted exclamation markA)-10-Hydroxycamptothecin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H858578-5g	10-Hydroxycamptothecin	64439-81-2	≥98%	5g	2,618.00	2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H77930-20mg	(±)-10-Hydroxycamptothecin	64439-81-2		20mg	¥398.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H69210-5g	(±)-10-Hydroxycamptothecin	64439-81-2	97%	5g	¥1888.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H69210-1g	(±)-10-Hydroxycamptothecin	64439-81-2	97%	1g	¥548.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T1521-25 mg	Hydroxy Camptothecine	64439-81-2	99.58%	25mg	￥685.00	2022-04-26
S e l l e c k ZHONG GUO	S3898-25mg	Hydroxy Camptothecine	64439-81-2	99.69%	25mg	¥794.43	2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SV017-25mg	(Inverted exclamation markA)-10-Hydroxycamptothecin	64439-81-2	97%	25mg	371CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SV017-50mg	(Inverted exclamation markA)-10-Hydroxycamptothecin	64439-81-2	97%	50mg	161.0CNY	2021-07-10
MedChemExpress	HY-N0275-10mg	(±)-10-Hydroxycamptothecin	64439-81-2	99.57%	10mg	￥380	2025-04-16
MedChemExpress	HY-N0275-25mg	(±)-10-Hydroxycamptothecin	64439-81-2	99.57%	25mg	￥600	2025-04-16

(Inverted exclamation markA)-10-Hydroxycamptothecin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:64439-81-2)Hydroxycamptothecin

Order Number:LE728;LE26979245

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:39

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:64439-81-2)(Inverted exclamation markA)-10-Hydroxycamptothecin

Order Number:A1204530

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:53

Price ($):166.0/577.0

Email:sales@amadischem.com

Product Official Link

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